![molecular formula C17H20ClNO3S B4620040 N-(3-chloro-2-methylphenyl)-4-ethoxy-2,3-dimethylbenzenesulfonamide](/img/structure/B4620040.png)
N-(3-chloro-2-methylphenyl)-4-ethoxy-2,3-dimethylbenzenesulfonamide
Overview
Description
N-(3-chloro-2-methylphenyl)-4-ethoxy-2,3-dimethylbenzenesulfonamide, commonly known as CMEP, is a sulfonamide compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.
Scientific Research Applications
Synthesis and Antiviral Activity
N-(3-chloro-2-methylphenyl)-4-ethoxy-2,3-dimethylbenzenesulfonamide, as part of a broader family of benzensulfonamides, has been researched for its potential in the synthesis of novel compounds with significant biological activities. For instance, a study by Zareef et al. (2007) discussed the synthesis of various benzensulfonamides, exploring their anti-HIV and antifungal properties. This research underlines the potential of such compounds in developing new therapeutic agents for viral and fungal infections.
Computational and Structural Studies
The molecular structure of benzensulfonamides and their derivatives, including this compound, is a subject of interest in computational chemistry. For example, Murthy et al. (2018) conducted a study focusing on the synthesis, characterization, and computational analysis of a related sulfonamide molecule. Such studies provide insights into the electronic properties and potential chemical interactions of these compounds, which can guide their application in various scientific fields.
Pharmacological Research
Research into the pharmacological properties of benzensulfonamides, including those structurally related to this compound, has been conducted to explore their potential as therapeutic agents. Murugesan et al. (1998) investigated a series of biphenylsulfonamides as endothelin-A antagonists, highlighting the potential of these compounds in treating conditions related to endothelin, a potent vasoconstrictor.
Environmental Studies
The environmental behavior and impact of sulfonamides, including those structurally similar to this compound, have also been a subject of study. Veeh et al. (1994) researched the transport characteristics of chlorsulfuron, a sulfonylurea herbicide, in soil, which is crucial for understanding the environmental impact of such chemicals.
Chemical Synthesis and Reactions
The chemical reactivity and synthesis pathways of benzensulfonamides have been explored extensively. For instance, Drozdova et al. (2001) studied the reaction of N-arenesulfonylimines with anisole, a process relevant to the synthesis and modification of sulfonamide compounds.
Mechanism of Action
Target of Action
The primary target of N-(3-chloro-2-methylphenyl)-4-ethoxy-2,3-dimethylbenzenesulfonamide is the Enoyl- [acyl-carrier-protein] reductase [NADH] . This enzyme plays a crucial role in the fatty acid synthesis pathway of Mycobacterium tuberculosis .
Mode of Action
The compound interacts with its target by binding to the active site of the enzyme, thereby inhibiting its function
Biochemical Pathways
The inhibition of the Enoyl- [acyl-carrier-protein] reductase [NADH] enzyme affects the fatty acid synthesis pathway . This disruption can lead to the cessation of essential cellular processes in Mycobacterium tuberculosis, affecting its growth and survival .
Pharmacokinetics
These properties significantly impact the bioavailability of the compound, determining how much of the drug reaches the site of action .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the disruption of fatty acid synthesis in Mycobacterium tuberculosis . This disruption can lead to the inhibition of bacterial growth and potentially, the death of the bacteria .
Properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-4-ethoxy-2,3-dimethylbenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClNO3S/c1-5-22-16-9-10-17(12(3)11(16)2)23(20,21)19-15-8-6-7-14(18)13(15)4/h6-10,19H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUIPMVOTKUNJAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=C(C=C1)S(=O)(=O)NC2=C(C(=CC=C2)Cl)C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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